BENGHE Methodological & Application

Check Availability & Pricing

Unable to Identify BFE-61 for Cell Culture
Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BFE-61

Cat. No.: B1666940

Following a comprehensive investigation, the substance "BFE-61" for use in cell culture, as
specified in the user request, could not be definitively identified from publicly available
information. As a result, the creation of detailed application notes and protocols is not possible
at this time.

Initial and follow-up searches for "BFE-61" in the context of cell culture and biomedical
research have yielded ambiguous and inconclusive results. The acronym "BFE" has multiple
meanings, none of which clearly correspond to a specific, documented compound or agent
used in cell culture under the designation "BFE-61".

The primary interpretations of "BFE" encountered during the search include:

» Bacterial Ferric Enterobactin (Bfe) System: A well-documented iron uptake system in
bacteria. This is relevant to bacteriology but not to the use of a compound in eukaryotic cell
culture.

» Binding Free Energy (BFE): A theoretical value calculated in computational chemistry to
predict the affinity of molecules for each other. It is not a physical substance that can be used
in experiments.

o Boswellia frereana Extract (BFE) and Bamboo Flavonoid Extract (BFE): These are natural
extracts, and while they are used in cell culture, there is no indication of a specific fraction or
compound designated "BFE-61". Protocols for such extracts are highly specific to the
preparation method and are not standardized under this name.
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o Boron Trifluoride Etherate and Bromotrifluoroethylene: While these chemicals are sometimes
abbreviated as BFE, they are primarily used in organic synthesis. A review of scientific
literature did not reveal any established use for these compounds as additives in cell culture
for studying cellular responses.

e A product listing for "BFE-61" was found on the website of the chemical supplier Delchimica.
However, the product is listed as "Not Available For Sale" and no further information, such as
its chemical nature, structure, or biological application, is provided. This suggests it may be a
discontinued, proprietary, or highly specialized compound not in general circulation.

Without a clear chemical identity for "BFE-61," it is impossible to provide accurate and reliable
information regarding its mechanism of action, effects on signaling pathways, or appropriate
protocols for its use in a research setting. The generation of application notes, data tables, and
diagrams as requested would require specific knowledge of the compound's properties and
biological effects, which is not available in the public domain.

Conclusion

Researchers, scientists, and drug development professionals are advised to verify the identity
of "BFE-61." It is possible that this is an internal compound designation, a misnomer, or a
product that is no longer commercially available. For accurate and safe experimental design, it
is crucial to have access to the specific chemical information and any existing literature for the
compound in question. Without this foundational information, the creation of the requested
detailed application notes and protocols cannot be fulfilled.

 To cite this document: BenchChem. [Unable to Identify BFE-61 for Cell Culture Applications].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666940#how-to-use-bfe-61-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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